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Compound of Interest

Compound Name: N-Methylisatoic anhydride

Cat. No.: B1679347 Get Quote

Essential Safety and Handling Guide for N-
Methylisatoic Anhydride
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with N-Methylisatoic anhydride. The

following procedures are designed to ensure a safe laboratory environment.

Hazard Identification and Classification
N-Methylisatoic anhydride is classified as a hazardous chemical. It is crucial to understand its

primary hazards before handling.[1][2][3][4]

Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2][4]

Signal Word: Warning[1][2][4][5]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Methylisatoic anhydride is

provided below.

Property Value

Physical State Solid, Crystal - Powder[1][6]

Appearance White to Brown / Pale yellow[1][3][6]

Molecular Formula C₉H₇NO₃[3][5]

Molecular Weight 177.16 g/mol [3][5]

Melting Point ~160 °C / 320 °F[1] - 179 °C[6]

Vapor Density 6.1 (vs air)[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[7]
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PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1] A face shield may be necessary if

there is a splash potential.[6][7]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] Impervious

clothing is recommended.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1] A dust respirator or a respirator

with a particulates filter conforming to EN 143 is

recommended.[1][5][6]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Always handle N-Methylisatoic anhydride in a well-ventilated area or under a chemical

fume hood.[1][2][8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Prevent contact with skin, eyes, and clothing.[1][3]

Wash hands and any exposed skin thoroughly after handling.[1][2][6]

Avoid dust formation.[1][3]

Ensure that eyewash stations and safety showers are close to the workstation location.[1][2]
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Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][6]

Store away from oxidizing agents.[1]

The recommended storage temperature for the powder is -20°C for up to 3 years or 4°C for

up to 2 years.[2] For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to

1 month.[2][9]

Emergency Procedures: First Aid Measures
In case of exposure, follow these first-aid measures immediately.

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2][3] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[3] Get

medical attention if symptoms occur.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes.[1][3][6] If skin

irritation persists, call a physician.[3]

Eye Contact

Rinse cautiously with water for several minutes.

[1][6] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[1][3][6] Immediately call a physician.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1][3] Do NOT induce vomiting.

[2] Get medical attention if symptoms occur.[1]

[3]
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Proper disposal of N-Methylisatoic anhydride and its containers is essential to prevent

environmental contamination.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2][3][8][10]

Waste is classified as hazardous.[10]

Do not empty into drains.[3][10]

Contaminated packaging should be treated as the product itself.[10]

Workflow for Handling N-Methylisatoic Anhydride
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Start: 
Prepare for Handling

1. Assess Hazards
- Review SDS

- Understand risks

2. Don Personal Protective Equipment (PPE)
- Safety Goggles/Face Shield

- Gloves
- Lab Coat

- Respirator (if needed)

3. Prepare Workstation
- Ensure proper ventilation (fume hood)

- Verify access to safety shower & eyewash

4. Handle N-Methylisatoic Anhydride
- Avoid dust formation

- Prevent contact with skin and eyes

5. Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

After Use

6. Decontamination & Waste Disposal
- Clean work surfaces

- Dispose of waste in labeled, sealed containers

After Use

End: 
Handling Complete

7. Remove PPE
- Follow proper doffing procedure

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for N-Methylisatoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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